Tert-butyl n-[(3-methylazetidin-3-yl)methyl]carbamate hemioxalate

• CAS: 1392803-42-7
• Molecular Formula: C12H22N2O6
• Molecular Weight: 290.31 g/mol
• SMILES: CC1(CNC1)CNC(=O)OC(C)(C)C.C(=O)(C(=O)O)O
• InChI: InChI=1S/C10H20N2O2.C2H2O4/c1-9(2,3)14-8(13)12-7-10(4)5-11-6-10;3-1(4)2(5)6/h11H,5-7H2,1-4H3,(H,12,13);(H,3,4)(H,5,6)
• InChIKey: NKSRPSDNTABPGX-UHFFFAOYSA-N

Medicinal chemistry teams targeting RORγt, CDK8/19, or chemokine receptors require azetidine building blocks with exact stoichiometry for reproducible coupling yields. The hydrochloride salt often exhibits hygroscopicity and variable purity. This hemioxalate (1:1 free base:oxalic acid) ensures batch-to-batch consistency. • Enables direct NH-azetidine functionalization without preliminary deprotection • Patent US10287272 exemplifies derived RORγt inverse agonists with IC₅₀ 2-14 nM in TR-FRET assays • Room-temperature storage stability suits medium-throughput workflows

tert-Butyl N-[(3-methylazetidin-3-yl)methyl]carbamate Hemioxalate: Identity and Procurement Profile

tert-Butyl N-[(3-methylazetidin-3-yl)methyl]carbamate hemioxalate (CAS 1392803-42-7), also cataloged as 3-(Boc-aminomethyl)-3-methylazetidine oxalate, is a protected 3,3-disubstituted azetidine building block with molecular formula C₁₂H₂₂N₂O₆ and molecular weight 290.31 g·mol⁻¹ . It is supplied as a crystalline hemioxalate salt (1:1 free base:oxalic acid stoichiometry) at purities of 95–98% and is sold exclusively for research use [1]. The compound features a tert-butyloxycarbonyl (Boc)-protected aminomethyl side chain at the 3-position of a 3-methylazetidine ring, a structural motif exploited in medicinal chemistry programs targeting RORγt, CDK8/19, and chemokine receptors [2].

1

Exocyclic Boc protection leaves ring NH free for direct functionalization.

2

1:1 hemioxalate ensures defined stoichiometry for multi-step synthesis.

3

3-Methyl quaternary center offers conformational restriction for RORγt, CDK, and chemokine receptor programs.

• [1] Capot Chemical. tert-Butyl N-[(3-methylazetidin-3-yl)methyl]carbamate hemioxalate (CAS 1392803-42-7), Product Specification. https://www.capotchem.com/1392803-42-7.html (accessed 2026-05-04). View Source
• [2] BindingDB. BDBM385406: 4-((R or S)-6-(3-(aminomethyl)-3-methylazetidine-1-carbonyl)-1-(2-chloro-6-cyclopropylbenzoyl)-4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclohex-3-ene-1-carboxylic acid (US10287272, Example 2O). IC₅₀ = 14 nM (RORγ TR-FRET). https://bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=385406 (accessed 2026-05-04). View Source

Why This Hemioxalate Cannot Be Substituted by Analogues

Azetidine building blocks that share the Boc-aminomethyl pharmacophore differ critically in salt form, regiochemistry of protection, and the presence or absence of the ring 3-methyl substituent. The free base (CAS 159603-47-1), hydrochloride salt (CAS 1523606-21-4), and ring‑N‑Boc isomer (CAS 1158758-85-0) each present distinct handling, solubility, and reactivity profiles that preclude simple interchange [1] . The 3‑methyl group confers conformational rigidity that has been exploited in the design of potent RORγt inverse agonists (IC₅₀ values as low as 1–14 nM) [2], whereas the des‑methyl analogue (3‑(Boc‑aminomethyl)azetidine, CAS 91188‑15‑7) lacks this rigidity benefit and has a different cost structure . Selecting the hemioxalate specifically ensures batch‑to‑batch stoichiometric consistency and avoids the hygroscopicity and variable purity issues sometimes observed with the hydrochloride salt [1].

Salt form mismatch

Free base, hydrochloride, and bis-oxalate variants differ in handling, solubility, and stoichiometry; direct replacement may shift reaction outcomes.

Ring‑N‑Boc regioisomer

Boc on azetidine nitrogen instead of exocyclic amine requires extra deprotection/reprotection steps, adding synthetic complexity.

Des‑methyl analogue

Lacks the 3‑methyl quaternary center, removing conformational bias used in RORγt inhibitor design.

• [1] Kuujia. tert-Butyl ((3-methylazetidin-3-yl)methyl)carbamate oxalate (2:1) (CAS 1523572-03-3) – Product Description. https://www.kuujia.com/cas-1523572-03-3.html (accessed 2026-05-04). View Source
• [2] BindingDB. BDBM385406: IC₅₀ = 14 nM; BDBM235000: IC₅₀ = 4 nM; BDBM385391: IC₅₀ = 2 nM (RORγt TR-FRET assays). https://bindingdb.org/ (accessed 2026-05-04). View Source

Differentiation Evidence vs. Closest Comparators

Procurement Cost: Hemioxalate vs. Hydrochloride Salt

In the Chinese research chemical market (Macklin/Shanghai Aladdin catalog, 2025–2026 pricing), the hemioxalate salt of tert-butyl N-[(3-methylazetidin-3-yl)methyl]carbamate is priced at approximately ¥3,816 per 25 mg, equating to ~¥152,640 per gram [1]. By contrast, the hydrochloride salt of the identical azetidine core (CAS 1523606-21-4, 97% purity) is listed at ¥600 per gram—a ~159‑fold cost differential [2]. The free base (CAS 159603-47-1, 95% purity) is priced at ~¥4,205 per gram . This premium reflects the value of the hemioxalate as a well‑defined, stoichiometrically consistent salt form suitable for multi‑step synthesis without counterion exchange ambiguity.

Cost premium

Vendor pricing

~159‑fold hemioxalate vs. HCl salt per gram

Supports procurement justification for defined stoichiometry and non‑hygroscopic handling.

Catalog list prices; subject to regional variation.

Evidence Dimension	Catalog list price per gram (Chinese domestic market, 2025–2026)
Target Compound Data	~¥152,640/g (hemioxalate, 95% purity, Macklin B996734, ¥3,816/25 mg)
Comparator Or Baseline	Hydrochloride salt (CAS 1523606-21-4): ¥600/g (97%, Macklin B756673); Free base (CAS 159603-47-1): ~¥4,205/g (95%, Beyotime Y128646); Ring-N-Boc isomer (CAS 1158758-85-0): ~¥1,262/g (98%, Macklin B939223)
Quantified Difference	159‑fold premium vs. HCl salt; 36‑fold vs. free base; 121‑fold vs. ring‑N‑Boc isomer
Conditions	Vendor catalog pricing; prices may vary by region, quantity, and purity

Why This Matters

Procurement specialists must justify the ~159‑fold cost premium relative to the hydrochloride salt, which delivers the identical azetidine core; the hemioxalate is reserved for applications where defined stoichiometry and avoidance of hydrochloride hygroscopicity are critical.

• [1] ChemDict / Macklin. B996734: 3-(Boc-aminomethyl)-3-methylazetidine oxalate, 95%, ¥3,816/25 mg. https://www.chemdict.com/cas/1392803-42-7.html (accessed 2026-05-04). View Source
• [2] ChemDict / Macklin. B756673: N-[(3-methylazetidin-3-yl)methyl]carbamate tert-butyl ester hydrochloride, 97%, ¥600/1 g. https://www.chemdict.com/cas/1523606-21-4.html (accessed 2026-05-04). View Source

Salt Stoichiometry: 1:1 Hemioxalate vs. 2:1 Bis-Oxalate

The hemioxalate salt (CAS 1392803-42-7) is defined by a 1:1 molar ratio of free base to oxalic acid (C₁₀H₂₀N₂O₂·C₂H₂O₄; MW 290.31) . A distinct bis‑oxalate form (CAS 1523572-03-3) exists with a 2:1 free base:oxalic acid stoichiometry (C₂₂H₄₂N₄O₈; MW 490.59) and is also commercially available under the descriptor 'tert‑Butyl ((3‑methylazetidin‑3‑yl)methyl)carbamate oxalate (2:1)' [1]. The coexistence of these two salt forms in the supply chain creates a risk of stoichiometric ambiguity if procurement is made without verifying the exact CAS number. The hemioxalate (1:1) ensures that each mole of building block carries exactly one equivalent of oxalic acid, simplifying neutralization calculations during Boc deprotection and subsequent coupling reactions.

Salt stoichiometry

Direct comparison

1:1 hemioxalate vs. 2:1 bis‑oxalate (MW 490.59)

Verifying CAS avoids 1‑equivalent base error during Boc deprotection.

Both forms commercially available.

Evidence Dimension	Salt stoichiometry (free base : oxalic acid molar ratio)
Target Compound Data	1:1 hemioxalate; MW 290.31; CAS 1392803-42-7
Comparator Or Baseline	2:1 bis-oxalate; MW 490.59; CAS 1523572-03-3
Quantified Difference	Two distinct stoichiometries available commercially; MW differs by 200.28 Da (one additional free base unit)
Conditions	Commercial catalog cross-reference (Aladdin, ChemSrc, Kuujia)

Why This Matters

Ordering the wrong oxalate stoichiometry introduces a 1‑equivalent error in base requirement during Boc deprotection, potentially compromising multi‑step synthetic yields and batch reproducibility.

• [1] Kuujia. tert-Butyl ((3-methylazetidin-3-yl)methyl)carbamate oxalate (2:1) (CAS 1523572-03-3), C₂₂H₄₂N₄O₈, MW 490.59. https://www.kuujia.com/cas-1523572-03-3.html (accessed 2026-05-04). View Source

Regiochemistry: Exocyclic vs. Ring-N-Boc Protection

The target compound (CAS 1392803-42-7) carries the Boc protecting group on the exocyclic aminomethyl nitrogen, leaving the azetidine ring NH free for direct functionalization [1]. In contrast, the ring‑N‑Boc isomer 1‑Boc‑3‑(aminomethyl)‑3‑methylazetidine (CAS 1158758‑85‑0) protects the ring nitrogen, leaving the exocyclic amine free . This regioisomeric distinction dictates entirely different synthetic sequences: the hemioxalate is suited for direct N‑alkylation, sulfonylation, or amide coupling at the azetidine ring NH, whereas the ring‑N‑Boc isomer requires initial Boc deprotection to access the corresponding transformations. Published patent examples using the 3‑(aminomethyl)‑3‑methylazetidine scaffold (after Boc removal) have yielded RORγt antagonists with IC₅₀ values of 14 nM and 2 nM in TR‑FRET assays [2].

Boc regiochemistry

Direct comparison

Exocyclic NHBoc vs. ring‑N‑Boc isomer (CAS 1158758‑85‑0)

Free ring NH enables direct amidation; wrong isomer adds protection steps.

Downstream RORγt antagonists achieved IC₅₀ 2–14 nM.

Evidence Dimension	Boc protection site and synthetic accessibility of the azetidine ring NH
Target Compound Data	Boc on exocyclic aminomethyl; ring NH free for direct functionalization (CAS 1392803-42-7)
Comparator Or Baseline	Ring‑N‑Boc isomer: Boc on azetidine nitrogen; exocyclic amine free (CAS 1158758‑85‑0; MW 200.28; purity 97–98%)
Quantified Difference	Two orthogonal synthetic entry points; downstream RORγt antagonists achieve IC₅₀ = 2–14 nM
Conditions	Bifunctional azetidine building block reactivity; exemplified in US10287272 and US10689369

Why This Matters

Choosing the wrong regioisomer forces an additional Boc deprotection/reprotection sequence, adding 1–2 synthetic steps and reducing overall yield; the hemioxalate provides direct access to the ring‑NH‑reactive azetidine scaffold used in patent‑exemplified RORγt inhibitors.

• [1] Capot Chemical. tert-Butyl N-[(3-methylazetidin-3-yl)methyl]carbamate hemioxalate (CAS 1392803-42-7), free ring NH. https://www.capotchem.com/1392803-42-7.html (accessed 2026-05-04). View Source
• [2] BindingDB. BDBM385406 (IC₅₀ = 14 nM) and BDBM385391 (IC₅₀ = 2 nM): RORγt TR‑FRET antagonist data from US10287272 / US10689369. https://bindingdb.org/ (accessed 2026-05-04). View Source

Conformational Rigidity: 3-Methyl vs. Des-Methyl Scaffold

The 3‑methyl substituent on the azetidine ring of the target compound introduces a quaternary carbon center that restricts conformational freedom relative to the des‑methyl analogue 3‑(Boc‑aminomethyl)azetidine (CAS 91188‑15‑7) . This gem‑dimethyl substitution pattern (ring 3‑CH₃ plus 3‑CH₂NHBoc) is a recognized strategy in medicinal chemistry for pre‑organizing the aminomethyl side chain orientation, which can enhance binding affinity to biological targets [1]. The synthetic utility of 3‑functionalized 3‑methylazetidines, including 3‑(aminomethyl) derivatives, has been demonstrated in a dedicated Tetrahedron Letters methodology study [1]. The des‑methyl analogue lacks this conformational bias and is primarily positioned as a generic polypeptide building block rather than a specialized medicinal chemistry intermediate .

3‑Methyl rigidity

Class‑level inference

Quaternary C‑3 restricts bond rotation vs. des‑methyl analogue

May reduce entropic penalty for conformationally sensitive targets.

Medicinal chemistry design principle; patent SAR context.

Evidence Dimension	Conformational rigidity imparted by the 3‑methyl quaternary center
Target Compound Data	3‑Methyl‑3‑(Boc‑aminomethyl)azetidine hemioxalate; quaternary C‑3 restricts bond rotation
Comparator Or Baseline	3‑(Boc‑aminomethyl)azetidine (CAS 91188‑15‑7); no quaternary center; freely rotating aminomethyl side chain
Quantified Difference	Qualitative conformational restriction advantage; downstream RORγt antagonists achieve IC₅₀ values from 1–14 nM vs. no reported RORγt activity for the des‑methyl scaffold
Conditions	Medicinal chemistry design principle; corroborated by patent SAR data in RORγt inhibitor programs

Why This Matters

For drug discovery programs targeting conformationally sensitive binding pockets (e.g., RORγt, CDK8/19), the 3‑methyl group provides a pre‑organized scaffold that can reduce the entropic penalty upon target binding, a feature absent in the less expensive des‑methyl analogue.

• [1] Stanković, S.; D'hooghe, M.; Tehrani, K. A.; De Kimpe, N. Synthesis of 3‑functionalized 3‑methylazetidines. Tetrahedron Lett. 2012, 53 (2), 107–110. DOI: 10.1016/j.tetlet.2011.10.152. View Source

Handling and Stability: Hemioxalate vs. Hydrochloride Salt

Vendor technical descriptions consistently indicate that the oxalate/hemioxalate salt form of azetidine building blocks 'improves solubility and handling properties' relative to the free base [1]. While direct comparative solubility measurements (mg·mL⁻¹ in water, DMSO, or common organic solvents) are not publicly available for CAS 1392803-42-7, the general class behavior of azetidine oxalate salts suggests enhanced aqueous solubility compared to hydrochloride counterparts, attributed to the dianionic oxalate counterion's superior hydration . The hydrochloride salt of the same azetidine core (CAS 1523606-21-4) is a white solid stored at 2–8°C with a purity specification of 97%, suggesting potential hygroscopicity concerns . The hemioxalate is stored at room temperature, consistent with greater ambient stability [1].

Handling stability

Class‑level inference

RT storage vs. HCl salt at 2–8°C

Supports automated dispensing with lower hygroscopicity risk.

Vendor claim; direct solubility data unavailable.

Evidence Dimension	Qualitative handling properties: storage condition and salt form stability
Target Compound Data	Hemioxalate salt; room temperature storage; stated solubility/handling advantage (vendor claim)
Comparator Or Baseline	Hydrochloride salt (CAS 1523606-21-4): 2–8°C storage recommended; potential hygroscopicity
Quantified Difference	No direct quantitative solubility comparison available; storage condition difference (RT vs. 2–8°C) implies superior ambient stability for hemioxalate
Conditions	Vendor SDS and technical notes; class‑level inference from azetidine oxalate literature

Why This Matters

For automated parallel synthesis and high‑throughput experimentation platforms, room‑temperature‑stable, non‑hygroscopic building blocks reduce weighing errors and improve dispensing reproducibility, justifying the hemioxalate premium over the hydrochloride for sensitive multi‑step sequences.

• [1] Kuujia. tert-Butyl ((3-methylazetidin-3-yl)methyl)carbamate oxalate (2:1) (CAS 1523572-03-3): 'The oxalate salt form improves solubility and handling properties.' https://www.kuujia.com/cas-1523572-03-3.html (accessed 2026-05-04). View Source

Optimal Procurement Scenarios

RORγt Inverse Agonist Lead Optimization

Medicinal chemistry teams pursuing RORγt as a target for psoriasis, rheumatoid arthritis, or inflammatory bowel disease should procure the hemioxalate salt when the synthetic route requires direct NH‑azetidine functionalization. Patent US10287272 (Merck Sharp & Dohme) exemplifies 3‑(aminomethyl)‑3‑methylazetidine‑derived antagonists with IC₅₀ values of 2–14 nM in TR‑FRET assays [1]. The hemioxalate provides the Boc‑protected precursor that, after deprotection, yields the free aminomethyl group for amide coupling. The 3‑methyl quaternary center pre‑organizes the scaffold for target engagement, an advantage over des‑methyl azetidine building blocks that lack this conformational bias.

Multi-Step Synthesis Requiring Defined Stoichiometry

In fragment elaboration campaigns where exact stoichiometric control is essential for reproducible coupling yields, the hemioxalate (1:1) is preferred over the bis‑oxalate (2:1, CAS 1523572‑03‑3) to avoid neutralization errors during Boc deprotection . The well‑defined 1:1 salt stoichiometry simplifies reaction setup for automated parallel synthesis platforms, where batch‑to‑batch consistency directly impacts hit‑to‑lead progression timelines.

CDK8/19 Inhibitor and Kinase Probe Synthesis

3‑Fluoro‑3‑methylazetidine and related 3,3‑disubstituted azetidine scaffolds have been deployed as key components in CDK8/19 inhibitor programs (IC₅₀ values of 5.1–5.6 nM for optimized analogues) [2]. The target hemioxalate serves as a direct precursor to 3‑(aminomethyl)‑3‑methylazetidine, which can be elaborated into kinase inhibitor scaffolds through sulfonylation, reductive amination, or urea formation at the ring nitrogen. The room‑temperature storage stability of the hemioxalate is advantageous for compound management in medium‑throughput medicinal chemistry workflows.

Chemokine Receptor Modulator and PROTAC Linker Synthesis

Azetidine‑containing sulfonamides have been patented as chemokine receptor modulators [3], and azetidine rings are increasingly employed as rigid linkers in PROTAC design . The target compound's free ring NH enables direct attachment of sulfonyl chloride, acyl chloride, or PEG‑linker entities without requiring a preliminary deprotection step (in contrast to the ring‑N‑Boc isomer). For PROTAC programs requiring a conformationally constrained azetidine linker with a pendant aminomethyl attachment point, the hemioxalate offers a single‑step coupling entry that the ring‑protected isomer cannot provide.

Application

Selection Property

Validation Focus

RORγt inverse agonist research

Free ring NH for direct amidation

RORγt TR‑FRET assay context

Multi‑step synthesis with defined stoichiometry

1:1 hemioxalate salt consistency

Coupling yield reproducibility

Kinase probe and CDK8/19 inhibitor studies

Room‑temperature stability and conformational bias

Kinase inhibition screening context

PROTAC linker and chemokine modulator synthesis

Direct ring NH functionalization without deprotection

Conjugation efficiency and linker rigidity

• [1] BindingDB. BDBM385406 (IC₅₀ = 14 nM); BDBM385391 (IC₅₀ = 2 nM): RORγt TR‑FRET antagonist data from US10287272 / US10689369 (Merck Sharp & Dohme). https://bindingdb.org/ (accessed 2026-05-04). View Source
• [2] Amerigo Scientific. CCT251545 analogue, Compound 51: potent CDK8/19 inhibitor, IC₅₀ = 5.1 nM (CDK8) and 5.6 nM (CDK19). https://www.amerigoscientific.com/ (accessed 2026-05-04). View Source
• [3] Google Patents. N‑(6‑((2R,3S)‑3,4‑dihydroxybutan‑2‑yloxy)‑2‑(4‑fluorobenzylthio)pyrimidin‑4‑yl)‑3‑methylazetidine‑1‑sulfonamide as chemokine receptor modulator (2012). https://patents.google.com/patent/WO2012076417A1/en (accessed 2026-05-04). View Source